Cas no 2952941-15-8 (Canagliflozin Impurity 2)
Canagliflozin Impurity 2 structure
Product Name:Canagliflozin Impurity 2
CAS No:2952941-15-8
MF:C18H14FIS
MW:408.271639347076
CID:6962226
PubChem ID:176475590
Update Time:2025-08-29
Canagliflozin Impurity 2 Chemical and Physical Properties
Names and Identifiers
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- 2952941-15-8
- Canagliflozin Impurity 76
- Canagliflozin Impurity 2
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- Inchi: 1S/C18H14FIS/c1-12-3-2-4-17(20)16(12)11-15-9-10-18(21-15)13-5-7-14(19)8-6-13/h2-10H,11H2,1H3
- InChI Key: LJUSGYVBTRNOGA-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(C)=C1CC1=CC=C(C2C=CC(=CC=2)F)S1
Computed Properties
- Exact Mass: 407.98450Da
- Monoisotopic Mass: 407.98450Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 28.2Ų
Canagliflozin Impurity 2 Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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